2-({[1-Methyl-6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}methyl)benzenecarbonitrile

• IUPAC Name: 2-[[1-methyl-6-oxo-4-(trifluoromethyl)pyrimidin-2-yl]sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C14H10F3N3OS/c1-20-12(21)6-11(14(15,16)17)19-13(20)22-8-10-5-3-2-4-9(10)7-18/h2-6H,8H2,1H3
• InChI Key: BANDJZSDOWCFJG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(N=C1SCC2=CC=CC=C2C#N)C(F)(F)F
• Molecular Formula: C14H10F3N3OS
• Molecular Weight: 325.31 g/mol

Description

The compound “2-({[1-Methyl-6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}methyl)benzenecarbonitrile” is a chemical compound with the molecular formula C14H10F3N3OS.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies have focused on the synthesis and reactivity of compounds related to 2-({[1-Methyl-6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}methyl)benzenecarbonitrile, exploring the chemical reactions that lead to the creation of novel derivatives and their potential applications. For instance, Katritzky et al. (1995) demonstrated the conversion of 2,6-dihydroxy-4-methyl-3-pyridinecarbonitrile into its 2,6-diamino derivatives, offering insights into the reactivity of similar compounds (Katritzky, Rachwał, Smith, & Steel, 1995). Similarly, Sukach et al. (2015) synthesized new trifluoromethylated 4,5-dihydroorotic acid analogues from 4-(Trifluoromethyl)pyrimidin-2(1H)-ones, highlighting the potential of such compounds in developing pharmaceuticals and materials with enhanced properties (Sukach et al., 2015).

Applications in Material Science and Catalysis

Research has also explored the application of related compounds in material science and as catalysts. For example, Hazra et al. (2016) discussed the synthesis, crystal structures, and catalytic activities of polymers derived from benzene-sulfonate and -carboxylate copper polymers, indicating the potential use of similar compounds in catalysis and material development (Hazra et al., 2016). Additionally, Tapaswi et al. (2015) synthesized transparent polyimides with high refractive indices and small birefringences from thiophenyl-substituted benzidines, showcasing the utility of such chemical frameworks in creating advanced optical materials (Tapaswi et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Unfortunately, without specific context (such as biological activity or reactivity with a particular substrate), it’s challenging to provide a detailed mechanism of action.

Safety and Hazards

Without specific safety data sheets or hazard information, it’s difficult to provide a detailed safety and hazard analysis. It’s always important to handle chemical compounds with appropriate safety measures.